BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Violanthrone and
its Derivatives

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 12663-53-5
Cat. No.: B15550410
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structure, properties, and
synthesis of violanthrone, a foundational molecule for a class of polycyclic aromatic
compounds. While the specific designation "Cl 59825" did not yield a singular, identifiable
violanthrone derivative in broad chemical databases, this document will delve into the well-
characterized parent compound, violanthrone (CAS 116-71-2), and its derivatives, offering
valuable insights for research and development.

Core Chemical Structure and Properties

Violanthrone, also known as dibenzanthrone, is a large, planar polycyclic aromatic hydrocarbon
with the chemical formula C34H1602.[1][2][3] Its structure consists of nine fused benzene
rings, forming a rigid and highly conjugated system. This extensive conjugation is responsible
for its intense color and unique photophysical properties.

Physicochemical Data
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The following table summarizes key quantitative data for violanthrone, providing a baseline for
understanding its physical and chemical characteristics.

Property Value Reference
Molecular Formula C34H1602 [11[2][4]
Molecular Weight 456.5 g/mol [3114]
Appearance Bluish-black to black powder [2][4]
Melting Point 338-339 °C [4]

Boiling Point 522.64 °C (rough estimate) [4]

Density 1.487 g/lcm3 [4]

Slightly soluble in
Solubility tetrahydronaphthalene and [2]

xylene; insoluble in ethanol.

CAS Number 116-71-2 [1]4]

Synthesis and Experimental Protocols

The primary industrial synthesis of violanthrone involves the dimerization of benzanthrone.[1][5]
This process is a cornerstone for producing violanthrone and its subsequent derivatives.

General Synthesis of Violanthrone from Benzanthrone

A common method for synthesizing violanthrone is through the alkali fusion of benzanthrone.[6]
This process typically involves heating benzanthrone with a strong base like potassium
hydroxide.

Experimental Protocol:

o Reactant Preparation: Benzanthrone is used as the starting material. The reaction is carried
out in the presence of potassium hydroxide and sodium acetate in a high-boiling point
solvent such as refined naphthalene.
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o Alkali Fusion: The mixture is heated to a high temperature to induce the condensation and
dimerization of two benzanthrone molecules.

o Work-up and Purification: After the reaction is complete, the refined naphthalene is
recovered. The resulting violanthrone product is then subjected to purification steps to
remove any unreacted starting material and byproducts.

Synthesis of Violanthrone Derivatives

Violanthrone derivatives can be synthesized through various reactions, such as nitration of the
parent violanthrone molecule.[7] These derivatives can exhibit altered photophysical and
chemical properties, making them suitable for a range of applications. For instance, a novel
near-infrared (NIR) violanthrone derivative has been synthesized by introducing
dicyanomethylene groups, which significantly alters its electronic and fluorescent properties.[8]

Applications in Research and Development

Violanthrone and its derivatives are of significant interest in materials science and are being
explored for various applications in drug development and biological imaging. Their rigid, planar
structure and tunable electronic properties make them promising candidates for:

o Fluorescent Probes: The high fluorescence quantum yields of some violanthrone derivatives
make them suitable for use as fluorescent probes in biological imaging and sensing
applications.[8]

» Organic Electronics: The extended 1t-conjugated system in violanthrone suggests potential
applications in organic electronics, such as in the fabrication of organic field-effect transistors
(OFETSs) and organic light-emitting diodes (OLEDS).

o Vat Dyes: Historically, violanthrone has been used as a vat dye due to its high color strength
and stability.[1]

Visualizing the Synthesis of Violanthrone

The following diagram illustrates the synthetic pathway from benzanthrone to violanthrone.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://patents.google.com/patent/US2058606A/en
https://www.researchgate.net/publication/227316089_A_novel_NIR_violanthrone_derivative_with_high_electron-deficiency_Effect_of_fluorescence_on_dicyanomethylene_substitution
https://www.researchgate.net/publication/227316089_A_novel_NIR_violanthrone_derivative_with_high_electron-deficiency_Effect_of_fluorescence_on_dicyanomethylene_substitution
https://en.wikipedia.org/wiki/Violanthrone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Alkali Fusion

(Benzanthrone e.g., KOH)

Violanthrone

(Benzanthrone

Click to download full resolution via product page

Caption: Synthesis of Violanthrone from two molecules of Benzanthrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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